5,7-Dichloro-1-(3,4-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H16Cl2N2O6
• Molecular Weight: 487.3 g/mol
• IUPAC Name: 5,7-dichloro-1-(3,4-dimethoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H16Cl2N2O6/c1-10-6-17(26-33-10)27-19(11-4-5-15(30-2)16(7-11)31-3)18-20(28)13-8-12(24)9-14(25)21(13)32-22(18)23(27)29/h4-9,19H,1-3H3
• InChI Key: UDKHLNOKOYFFPC-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)N2C(C3=C(C2=O)OC4=C(C=C(C=C4C3=O)Cl)Cl)C5=CC(=C(C=C5)OC)OC
• Canonical SMILES: CC1=CC(=NO1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4Cl)Cl)C5=CC(=C(C=C5)OC)OC

Description

5,7-Dichloro-1-(3,4-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has been the focus of scientific research due to its potential pharmacological properties. This compound belongs to the class of chromenopyrroles and has been synthesized using various methods. Additionally, we will list future directions for research on this compound.

Mechanism of Action

The mechanism of action of 5,7-Dichloro-1-(3,4-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
5,7-Dichloro-1-(3,4-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit their proliferation. In vivo studies have also demonstrated the anti-inflammatory and anti-tumor properties of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5,7-Dichloro-1-(3,4-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its potential pharmacological properties. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant activities, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may affect its bioavailability and limit its use in certain assays.

Future Directions

There are several future directions for research on 5,7-Dichloro-1-(3,4-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One area of research could focus on the development of more efficient synthesis methods that overcome the limitations of the current methods. Additionally, future studies could investigate the mechanism of action of this compound in more detail to better understand its pharmacological properties. Further research could also explore the potential use of this compound in the treatment of various diseases, including cancer and inflammation.

Synthesis Methods

The synthesis of 5,7-Dichloro-1-(3,4-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been reported in the literature using various methods. One of the methods involves the reaction of 3,4-dimethoxyphenyl acetic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 5-methyl-3-isoxazolylamine to form the isoxazole amide. The amide is then subjected to a cyclization reaction with 2,3-dichloro-1,4-naphthoquinone to form the desired compound.

Scientific Research Applications

5,7-Dichloro-1-(3,4-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been the subject of scientific research due to its potential pharmacological properties. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant activities in various in vitro and in vivo studies. Additionally, this compound has been reported to possess anti-microbial and anti-fungal properties.